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Washington D.C. - An independent analysis of publicly available data and government reports
indicates that Executive Order 14028, "Improving the Nation's Cybersecurity," has prompted
significant progress in fortifying the United States' federal cybersecurity framework. While direct
guantitative datasets for independent validation remain scarce, a qualitative review of reports
from government oversight bodies and cybersecurity agencies reveals a concerted effort to
implement the order's key mandates. This guide provides a comparative overview of the state
of federal cybersecurity before and after the issuance of EO 14028, summarizes key
implementation data, and outlines the methodologies behind these initiatives.

Pre-EO 14028 Landscape vs. Post-EO 14028
Trajectory

Prior to the issuance of Executive Order 14028 in May 2021, the federal government's
approach to cybersecurity was often fragmented, with varying security standards across
agencies.[1] The order was a direct response to increasingly sophisticated cyber threats,
including the SolarWinds and Microsoft Exchange incidents, which highlighted critical
vulnerabilities in the nation's digital infrastructure.[2] EO 14028 sought to modernize federal
cybersecurity by focusing on several key areas: enhancing information sharing, strengthening
software supply chain security, and adopting a "zero trust” architecture.[3][4]

A Government Accountability Office (GAO) report from April 2024 provides a high-level
validation of the progress made. Of the 55 leadership and oversight requirements identified in

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1662330?utm_src=pdf-interest
https://www.federalregister.gov/documents/2021/05/17/2021-10460/improving-the-nations-cybersecurity
https://www.kearneyco.com/blog/impact-of-executive-order-eo-14028-improving-the-nations-cybersecurity/
https://agileit.com/news/inside-the-new-cybersecurity-executive-order/
https://www.herodevs.com/blog-posts/executive-order-14028-elevating-national-cybersecurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

the executive order, 49 have been fully completed, with five partially completed.[5][6] This
indicates a strong commitment to implementing the foundational elements of the order.

Key Implementation Areas and Progress

The implementation of EO 14028 has been driven by several key initiatives, with measurable
progress reported by federal agencies and independent observers.

Software Supply Chain Security

A central pillar of EO 14028 is the security of the software supply chain. The order mandates
the development of a Software Bill of Materials (SBOM), a formal record of the components in a
piece of software.[7] This initiative aims to increase transparency and allow for the rapid
identification of vulnerabilities. The National Institute of Standards and Technology (NIST) was
tasked with developing guidelines for enhancing software supply chain security and has
released several publications to that effect.[8][9] While the implementation of mandatory
SBOMs has faced some delays, the directive has spurred a significant shift in how federal
agencies procure and manage software.[10]

Zero Trust Architecture

The executive order has accelerated the federal government's adoption of a Zero Trust
Architecture (ZTA). This security model assumes that no actor, system, or network is implicitly
trusted and requires continuous verification.[7][11] The Cybersecurity and Infrastructure
Security Agency (CISA) has developed a Zero Trust Maturity Model to guide agencies in their
transition.[12] The move towards ZTA represents a fundamental shift from perimeter-based
defense to a more robust, data-centric security posture.

Incident Reporting and Information Sharing

EO 14028 aims to remove barriers to threat information sharing between the government and
the private sector.[3] It requires IT service providers to share information about cyber incidents
with federal agencies. This has led to the development of standardized playbooks for
responding to cybersecurity vulnerabilities and incidents, ensuring a more coordinated and
effective response.[4][12]

Quantitative Data Summary
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While comprehensive, granular datasets on the direct impact of EO 14028 are not publicly
available for independent re-analysis, reports from CISA and the GAO provide some
guantitative insights into the progress.

Post-EO 14028
L Pre-EO 14028
Key Initiative Progress (as of Data Source
Status
early 2025)

Leadership & ]
] 49 of 55 requirements
Oversight N/A GAO
] fully completed.[5][6]
Requirements

201% increase in
enrollment by critical
Cyber Hygiene ) infrastructure
, Baseline o _ CISA
Service Enroliment organizations in
CISA's vulnerability

scanning service.[13]

Decline in the average

number of KEVSs in

Known Exploited _ internet-accessible
o Higher prevalence N CISA
Vulnerabilities (KEVS) assets among critical
infrastructure

organizations.[13]

Secure Sockets Layer Decrease to an
(SSL) Average of 3.8 average of 2.5 in the CISA
Misconfigurations past 12 months.[13]

Experimental Protocols

The "experimental” data supporting the progress of EO 14028 implementation is primarily
derived from audits, self-reporting by federal agencies, and analyses by government bodies
and cybersecurity organizations. The methodologies include:

e GAO Audits: The GAO's methodology for tracking the implementation of EO 14028 involves
identifying the specific requirements laid out in the order, assigning them to the responsible
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agencies (NIST, CISA, OMB), and then reviewing documentation and interviewing officials to
assess the completion status of each requirement.[6][14]

o CISA's Cybersecurity Performance Goals (CPGs): CISA's analysis of critical infrastructure
cybersecurity is based on data from its vulnerability scanning service. The agency tracks
metrics such as the number of enrolled organizations, the prevalence of known exploited
vulnerabilities, and common misconfigurations over time to gauge improvements in cyber
hygiene.[13]

o NIST Framework Development: NIST's role involves a collaborative and public process of
developing cybersecurity guidelines. This includes soliciting input from the private sector,
academia, and other government agencies through workshops, requests for comments, and
public drafts of its special publications.[9]

Visualizing the Impact of EO 14028

The following diagrams illustrate key workflows and logical relationships central to the
implementation of Executive Order 14028.
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Software Bill of Materials (SBOM) Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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